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Cat. No.: B019530 Get Quote

Amaronol A: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Amaronol A is a naturally occurring auronol, a type of flavonoid, isolated from the bark of the

golden larch, Pseudolarix amabilis.[1][2] First described in 1999, its chemical structure and

fundamental properties have been characterized. This document provides a comprehensive

overview of the current scientific knowledge on Amaronol A, focusing on its chemical

structure, properties, and the methodologies used for its isolation and characterization.

Chemical Structure and Properties
Amaronol A is a polyhydroxylated benzofuranone derivative. Its chemical structure has been

established as 2,4,6-trihydroxy-2-[(3',4',5'-trihydroxyphenyl)methyl]-3(2H)-benzofuranone.[1][2]

Chemical Structure:

Caption: Chemical structure of Amaronol A.

A summary of the known chemical and physical properties of Amaronol A is presented in Table

1.

Table 1: Chemical and Physical Properties of Amaronol A
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Property Value Source

Chemical Formula C₁₅H₁₂O₈ [1]

Molecular Weight 320.25 g/mol [1]

CAS Number 226560-96-9 [1]

Appearance Powder [1]

Melting Point 110-112 °C [1]

Boiling Point (Predicted) 781.2 ± 60.0 °C [1]

Density (Predicted) 1.862 ± 0.06 g/cm³ [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

pKa (Predicted) 7.28 ± 0.40 [1]

Biological Activity
The initial study that identified Amaronol A investigated its antimicrobial properties. However,

in this study, Amaronol A did not exhibit significant activity against the tested microbes.[2] The

tested organisms included Candida albicans and Trichophyton mentagrophytes.[2] To date, no

other biological activities or mechanisms of action for Amaronol A have been reported in the

scientific literature.

Experimental Protocols
Isolation of Amaronol A from Pseudolarix amabilis
The following is a generalized workflow for the isolation and characterization of Amaronol A
based on the original discovery.[2]
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Caption: General workflow for the isolation and characterization of Amaronol A.
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Methodology:

Extraction: The bark of Pseudolarix amabilis is collected and subjected to extraction using

organic solvents to yield a crude extract.

Purification: The crude extract is then purified using chromatographic techniques. The

original study utilized High-Performance Liquid Chromatography (HPLC) to isolate individual

compounds, including Amaronol A.[2]

Structure Elucidation: The chemical structure of the isolated Amaronol A is determined

through various spectroscopic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about

the carbon-hydrogen framework of the molecule.

Mass Spectrometry (MS): Determines the molecular weight and elemental composition.

Ultraviolet (UV) Spectrophotometry: Provides information about the electronic transitions

within the molecule, which is characteristic of its chromophore system.[2]

Signaling Pathways and Mechanism of Action
Currently, there is no published research on the signaling pathways or the mechanism of action

of Amaronol A in any biological system. Therefore, diagrams illustrating these aspects cannot

be provided.

Conclusion
Amaronol A is a well-characterized auronol from a natural source with a defined chemical

structure and known physical properties. While its initial assessment for antimicrobial activity

was negative, the lack of further biological studies presents an opportunity for future research.

The established isolation and characterization protocols provide a solid foundation for obtaining

pure Amaronol A for further investigation into its potential pharmacological activities and

mechanisms of action. Researchers and drug development professionals may find Amaronol
A to be a candidate for screening in various biological assays to uncover novel therapeutic

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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